Cas no 1489341-11-8 (2-(2,4,6-trimethoxyphenyl)oxirane)

• Product Name: 2-(2,4,6-trimethoxyphenyl)oxirane
• CAS No: 1489341-11-8
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 6580190
• PubChem ID: 62772936
• Update Time: 2025-06-12

2-(2,4,6-trimethoxyphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,6-trimethoxyphenyl)oxirane
• EN300-1848523
• 1489341-11-8
• AKOS012066738

• Inchi： 1S/C11H14O4/c1-12-7-4-8(13-2)11(10-6-15-10)9(5-7)14-3/h4-5,10H,6H2,1-3H3
• InChI Key： KRSHESYDTIGDIQ-UHFFFAOYSA-N
• SMILES： O1CC1C1C(=CC(=CC=1OC)OC)OC

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(2,4,6-trimethoxyphenyl)oxirane

Introduction to 2-(2,4,6-trimethoxyphenyl)oxirane (CAS No. 1489341-11-8)

2-(2,4,6-trimethoxyphenyl)oxirane, also known by its CAS number 1489341-11-8, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its epoxide functional group and the presence of a trimethoxyphenyl substituent, which imparts distinct reactivity and stability profiles.

The molecular structure of 2-(2,4,6-trimethoxyphenyl)oxirane consists of a three-membered epoxide ring attached to a phenyl ring substituted with three methoxy groups. The methoxy groups are positioned at the 2, 4, and 6 positions on the phenyl ring, which significantly influences the compound's electronic and steric properties. The presence of these electron-donating groups enhances the nucleophilic reactivity of the epoxide ring, making it an attractive substrate for various chemical transformations.

In the realm of pharmaceutical research, 2-(2,4,6-trimethoxyphenyl)oxirane has shown promise as a key intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential in the development of novel drugs targeting various diseases. For instance, researchers have utilized this compound as a building block for synthesizing anti-inflammatory agents and antitumor drugs. The unique reactivity of the epoxide ring allows for the formation of complex molecular architectures with high regio- and stereoselectivity.

Beyond pharmaceutical applications, 2-(2,4,6-trimethoxyphenyl)oxirane has also found utility in materials science. Its ability to undergo ring-opening reactions with nucleophiles makes it a valuable monomer for polymer synthesis. Polymers derived from this compound exhibit excellent thermal stability and mechanical properties, making them suitable for use in advanced materials such as coatings, adhesives, and composites. Recent advancements in polymer chemistry have led to the development of novel copolymers incorporating 2-(2,4,6-trimethoxyphenyl)oxirane, which show enhanced performance in various industrial applications.

The synthetic accessibility of 2-(2,4,6-trimethoxyphenyl)oxirane has been a subject of extensive research. Several efficient synthetic routes have been reported in the literature, including methods involving metathesis reactions and organocatalytic processes. These synthetic strategies not only improve the yield and purity of the final product but also reduce environmental impact by minimizing waste generation and energy consumption. The ability to produce this compound on a large scale is crucial for its widespread application in both academic and industrial settings.

In addition to its practical applications, 2-(2,4,6-trimethoxyphenyl)oxirane has been studied for its fundamental chemical properties. Its reactivity with various nucleophiles has been extensively characterized through experimental and computational methods. These studies have provided valuable insights into the mechanisms governing epoxide ring-opening reactions and have contributed to the development of new catalytic systems for controlling reaction outcomes.

The environmental impact of 2-(2,4,6-trimethoxyphenyl)oxirane is another important consideration. While it is not classified as a hazardous material or controlled substance, proper handling and disposal practices are essential to ensure environmental safety. Researchers are actively exploring green chemistry approaches to synthesize this compound using sustainable methods that minimize ecological footprint.

In conclusion, 2-(2,4,6-trimethoxyphenyl)oxirane (CAS No. 1489341-11-8) is a multifaceted organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.